2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride
Overview
Description
“2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride” is a compound with the molecular formula C6H10ClN3O2 . It is a solid substance with a molecular weight of 191.62 . The compound is also known as histidine hydrochloride hydrate .
Synthesis Analysis
The synthesis of imidazole derivatives, which includes “2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride”, has been reported in the literature . A series of imidazole derivatives were prepared by the Mannich base technique using a Cu (II) catalyst . The Cu (phen)Cl2 catalyst was found to be more effective than other methods .Molecular Structure Analysis
The molecular structure of “2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride” can be represented by the InChI code: 1S/C6H9N3O2.ClH.H2O/c7-5(6(10)11)1-4-2-8-3-9-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H;1H2 .Physical And Chemical Properties Analysis
“2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride” is a solid substance . It has a molecular weight of 191.62 and a melting point of 253°C . The compound should be stored at 4°C and protected from light .Scientific Research Applications
Therapeutic Potential
Imidazole, which is a component of “2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride”, is known for its broad range of chemical and biological properties . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Antioxidant Potential
Some imidazole derivatives have shown good scavenging potential, which indicates their potential as antioxidants .
Applications in Synthetic Chemistry
Imidazole and its derivatives find applications in synthetic chemistry . They play a pivotal role in the synthesis of biologically active molecules .
Role in Green Chemistry
Nowadays, green chemistry and organometallic catalysis have extended the application of imidazoles as ionic liquids and N-heterocyclic carbenes (NHCs) . Therefore, imidazole derivatives have become more popular due to the demand for environmentally friendly methods in chemical organic synthesis .
Role in Industrial Chemistry
In industrial chemistry, imidazole containing moiety occupied a unique position . Nitrogen-containing aromatic heterocyclic compounds, particularly imidazoles, have garnered significant attention in research and industrial chemistry in recent years, mainly due to their versatile range of biological and pharmacological activities .
Safety and Hazards
Future Directions
The future directions for “2-amino-3-(1H-imidazol-1-yl)propanoic acid hydrochloride” and similar compounds could involve further exploration of their biological activities. Imidazole derivatives have shown potential in a variety of applications, including pharmaceuticals, due to their broad range of chemical and biological properties .
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which this compound is a part of, have a broad range of chemical and biological properties . They are known to interact with various biological targets, leading to diverse therapeutic effects .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological activities .
Biochemical Pathways
Imidazole derivatives are known to influence a wide range of biochemical pathways due to their diverse biological activities .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .
properties
IUPAC Name |
2-amino-3-imidazol-1-ylpropanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2.ClH/c7-5(6(10)11)3-9-2-1-8-4-9;/h1-2,4-5H,3,7H2,(H,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNVHEWPMKDFKLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)CC(C(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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